4-(1-Methoxycarbonyl-1-methyl-ethyl)-benzoic acid

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 4-(1-methoxy-2-methyl-1-oxopropan-2-yl)benzoic acid
• InChI: InChI=1S/C12H14O4/c1-12(2,11(15)16-3)9-6-4-8(5-7-9)10(13)14/h4-7H,1-3H3,(H,13,14)
• InChI Key: CFJLPCKTUNAUIH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)C(=O)O)C(=O)OC

Description

4-(1-Methoxycarbonyl-1-methyl-ethyl)-benzoic acid is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5.60 g (27 mmol) of 2-(4-formyl-phenyl)-2-methyl-propionic acid methyl ester was dissolved in 112 mL of tert-butanol; 16.97 mL (11.20 g=136 mmol) of 2-methyl-2-butene was added, followed by a solution of 7.98 g (71 mmol) of sodium chlorite and 6.35 g (41 mmol) of sodium dihydrogen phosphate in 56 mL of water. After 20 hours, the reaction mixture was poured into crashed ice/EtOAc, the pH was adjusted to ˜3.0 with aq. HCl (1N) and it was extracted twice with EtOAc; the organic phases were washed with water, dried (MgSO4), filtered and evaporated. The crude product was purified by recrystallisation from EtOAc/heptane to give 3.00 g of the title compound as colorless solid. MS: 221.2 [(M−H)−].

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

The product obtained from Example 193, Step C (240.0 mg, 1.0 mmol) was treated with THF/H2O (1:1, 10 ml). The mixture was stirred at 60° C. for 2 hr. The reaction mixture was extracted with EtOAc, washed with 1N HCl, H2O and brine. Reverse phase HPLC purification provided 4-(1-methoxycarbonyl-1-methyl-ethyl)-benzoic acid as white solid. MS found: (M+1)+=223.1.